4-(tert-butyl)-N-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide

• IUPAC Name: 4-tert-butyl-N-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)benzamide
• InChI: InChI=1S/C18H19N3O2S/c1-11-14(16(23)21-9-10-24-17(21)19-11)20-15(22)12-5-7-13(8-6-12)18(2,3)4/h5-10H,1-4H3,(H,20,22)
• InChI Key: BPTNPPFJJAJWAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C=CSC2=N1)NC(=O)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol

Description

4-(tert-butyl)-N-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, such as medicinal chemistry, drug discovery, and biochemistry. This compound belongs to the class of thiazolopyrimidines, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Pharmacological Applications

• Heterocyclic Compound Synthesis : Research into thiazolopyrimidine derivatives involves their synthesis as part of broader efforts to develop novel heterocyclic compounds. These efforts aim to explore the potential anti-inflammatory, analgesic, and other therapeutic properties of these compounds. For example, the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has been reported to show analgesic and anti-inflammatory activities, highlighting the potential of thiazolopyrimidine derivatives in the development of new therapeutic agents (A. Abu‐Hashem et al., 2020).

• Antimicrobial and Anticancer Potential : Studies have also explored the antimicrobial and anticancer potential of thiazolopyrimidine derivatives. These compounds have been synthesized and evaluated for their activity against various bacterial strains and cancer cell lines, suggesting their utility in the development of new antimicrobial and anticancer treatments (P. P. Deohate et al., 2020), (M. Verma et al., 2022).

• Anti-Inflammatory and Antioxidant Agents : The synthesis of new fused and binary 1,3,4‐thiadiazoles, including thiazolopyrimidine derivatives, has been investigated for potential antitumor and antioxidant applications. This research indicates the versatility of thiazolopyrimidine derivatives in synthesizing compounds with desired biological activities (W. Hamama et al., 2013).

• QSAR Analysis for Anti-inflammatory Potential : Quantitative structure-activity relationship (QSAR) analysis of oxazolo/thiazolo pyrimidine derivatives has been conducted to evaluate their anti-inflammatory potential. This analysis helps in understanding the structural features that contribute to the biological activity of these compounds, guiding the design of more effective anti-inflammatory agents (R. Sawant et al., 2012).